![molecular formula C8H12F3NO6 B045108 N-Trifluoroacetylgalactosamine CAS No. 117766-36-6](/img/structure/B45108.png)
N-Trifluoroacetylgalactosamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Trifluoroacetylgalactosamine (TFA-GalNAc) is a chemical compound that has gained significant attention in the field of glycoscience. It is a derivative of GalNAc, which is a monosaccharide sugar that is found in various glycoproteins and glycolipids. TFA-GalNAc has been extensively studied for its potential applications in developing therapeutics for various diseases, including cancer, inflammation, and viral infections.
Scientific Research Applications
N-Trifluoroacetylgalactosamine has been extensively studied for its potential applications in developing therapeutics for various diseases. It has been shown to inhibit the activity of O-GlcNAcase, an enzyme that plays a crucial role in the regulation of cellular processes. Inhibition of O-GlcNAcase has been linked to the suppression of inflammation, cancer, and viral infections.
Mechanism of Action
N-Trifluoroacetylgalactosamine inhibits the activity of O-GlcNAcase by binding to the active site of the enzyme. This results in the accumulation of O-GlcNAc modified proteins, which play a crucial role in the regulation of cellular processes. The accumulation of O-GlcNAc modified proteins has been linked to the suppression of inflammation, cancer, and viral infections.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of O-GlcNAcase, which results in the accumulation of O-GlcNAc modified proteins. The accumulation of O-GlcNAc modified proteins has been linked to the suppression of inflammation, cancer, and viral infections.
Advantages and Limitations for Lab Experiments
N-Trifluoroacetylgalactosamine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to be effective in inhibiting the activity of O-GlcNAcase. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its potential side effects are not fully understood. It is also expensive, which may limit its use in large-scale experiments.
Future Directions
N-Trifluoroacetylgalactosamine has several potential future directions. It can be used in the development of therapeutics for various diseases, including cancer, inflammation, and viral infections. It can also be used in the development of diagnostic tools for the detection of O-GlcNAc modified proteins. Further research is needed to fully understand the potential applications of this compound and its mechanisms of action.
Conclusion:
In conclusion, this compound is a promising compound that has gained significant attention in the field of glycoscience. It has been extensively studied for its potential applications in developing therapeutics for various diseases, including cancer, inflammation, and viral infections. This compound inhibits the activity of O-GlcNAcase, which results in the accumulation of O-GlcNAc modified proteins. The accumulation of O-GlcNAc modified proteins has been linked to the suppression of inflammation, cancer, and viral infections. Further research is needed to fully understand the potential applications of this compound and its mechanisms of action.
Synthesis Methods
The synthesis of N-Trifluoroacetylgalactosamine involves the reaction of GalNAc with trifluoroacetic anhydride (TFAA) in the presence of a base such as pyridine. The reaction results in the formation of this compound, which is a white crystalline powder. The purity of this compound can be improved by recrystallization and purification methods.
properties
CAS RN |
117766-36-6 |
---|---|
Molecular Formula |
C8H12F3NO6 |
Molecular Weight |
275.18 g/mol |
IUPAC Name |
2,2,2-trifluoro-N-[(2R,3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide |
InChI |
InChI=1S/C8H12F3NO6/c9-8(10,11)7(17)12-3-5(15)4(14)2(1-13)18-6(3)16/h2-6,13-16H,1H2,(H,12,17)/t2-,3-,4+,5-,6-/m1/s1 |
InChI Key |
ZXNYUXIMAXVSFN-VFUOTHLCSA-N |
Isomeric SMILES |
C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O)NC(=O)C(F)(F)F)O)O)O |
SMILES |
C(C1C(C(C(C(O1)O)NC(=O)C(F)(F)F)O)O)O |
Canonical SMILES |
C(C1C(C(C(C(O1)O)NC(=O)C(F)(F)F)O)O)O |
synonyms |
N-trifluoro-GalNAc N-trifluoroacetylgalactosamine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.